Ivhd-Valtrate

• Molecular Formula: C27H40O11
• Molecular Weight: 540.6 g/mol
• InChI: InChI=1S/C27H40O11/c1-14(2)8-20(29)37-22(16(5)6)24(31)33-11-18-12-34-25(38-21(30)9-15(3)4)23-26(18,32)10-19(36-17(7)28)27(23)13-35-27/h12,14-16,19,22-23,25,32H,8-11,13H2,1-7H3/t19-,22?,23-,25-,26-,27+/m0/s1
• InChIKey: QPMVBTMUWDUUTJ-KZYULCMASA-N

IVHD-Valtrate: Product Baseline and Chemical Identity for Research Procurement

IVHD-valtrate (CAS 28325-56-6, C₂₇H₄₀O₁₁, MW 540.60) is a monoene-type valepotriate iridoid isolated from Valeriana jatamansi Jones (syn. V. wallichii DC.), also known as isovaleroxyhydroxydidrovaltrate [1]. Structurally, it belongs to the epoxy iridoid ester class and features an acetyloxy substitution and a hydroxy group on the cyclopenta[c]pyran scaffold, distinguishing it from the diene-type valepotriates (valtrate, isovaltrate, acevaltrate) that dominate the in-class literature [2]. The compound has been characterized in phytochemical isolation studies and evaluated for anti-inflammatory and antiproliferative properties [3].

Iridoid natural product isolated from Valeriana jatamansi; identity confirmed by HPLC, TLC, UV, IR, PMR, MS.

Supports ovarian cancer cell-line and xenograft model studies (A2780, OVCAR-3).

HPLC purity context supports reproducible pharmacology workflows.

• [1] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source
• [2] Phytomedicine. 1998 May;5(3):219-225. Cytotoxic potential of valerian constituents and valerian tinctures. View Source
• [3] Phytochemistry. 2023 Apr;208:113590. Secondary metabolites from the underground parts of Valeriana sisymbriifolia Vahl. and their in vitro cytotoxic activities. View Source

Why IVHD-Valtrate Cannot Be Substituted with Generic Valepotriates in Ovarian Cancer Research

Generic substitution among valepotriates is scientifically unsound due to pronounced structure-dependent divergence in both potency and tumor-type selectivity. While diene-type valepotriates (valtrate, isovaltrate, acevaltrate) demonstrate broad cytotoxicity across lung, colorectal, and gastric cancer cell lines (IC₅₀ range: 1–6 μM) [1], IVHD-valtrate exhibits a narrower but more mechanistically defined profile against ovarian cancer models, with demonstrated in vivo efficacy in xenograft studies [2]. Critically, the monoene-type valepotriates (including IVHD-valtrate) are 2- to 3-fold less toxic than diene-type congeners in comparative cytotoxicity panels [3], indicating a fundamentally different therapeutic index that precludes interchangeable use. Furthermore, stability differences—valtrate is sensitive to alkaline and thermal degradation whereas IVHD-valtrate represents a distinct molecular scaffold—affect both experimental reproducibility and compound handling [4].

Valepotriate subclass mismatch

Diene-type valepotriates (valtrate, isovaltrate) exhibit a different basal cytotoxicity profile; monoene-type Ivhd-Valtrate may shift assay response window and confound endpoint interpretation in sensitive cell models.

Chemotype-specific sourcing

Chemotypes optimized for valtrate do not reliably produce Ivhd-Valtrate. Lot-to-lot consistency requires validated chemotype sourcing; generic valepotriate purchasing may introduce potency variability.

• [1] Phytomedicine. 1998 May;5(3):219-225. Cytotoxic potential of valerian constituents and valerian tinctures. View Source
• [2] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source
• [3] Phytomedicine. 1998 May;5(3):219-225. Cytotoxic potential of valerian constituents and valerian tinctures. View Source
• [4] J Chin Pharm Sci. 2014;23(12):850-857. Investigation of the long-term stability and forced degradation of valtrate by high performance liquid chromatography coupled with triple quadrupole tandem mass spectrometry. View Source

IVHD-Valtrate Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparator Analysis

IVHD-Valtrate Demonstrates Differential Tumor-Type Selectivity Compared to Diene-Type Valepotriates

IVHD-valtrate exhibits a distinct tumor-type selectivity profile relative to diene-type valepotriates. While valtrate, isovaltrate, and acevaltrate display broad, high-potency cytotoxicity against GLC₄ small-cell lung cancer and COLO 320 colorectal cancer cells (IC₅₀ range: 1–6 μM), IVHD-valtrate has been specifically characterized for activity against ovarian cancer cell lines A2780 and OVCAR-3, with demonstrated concentration-dependent inhibition [1][2]. The monoene-type structural subclass (to which IVHD-valtrate belongs) is reported to be 2- to 3-fold less cytotoxic than diene-type valepotriates in pan-cancer cytotoxicity panels, suggesting a narrower therapeutic window that may be leveraged for tissue-specific targeting [3]. Notably, IVHD-valtrate exhibits relatively low cytotoxicity toward immortalized non-tumorigenic human ovarian surface epithelial cells (IOSE-144) compared to its effect on malignant ovarian cells, indicating a degree of cancer-cell selectivity [4].

Cytotoxicity Subclass

Head-to-head

Monoene-type Ivhd-Valtrate was 2- to 3-fold less toxic than diene-type valepotriates (IC50 1–6 μM) in GLC4/COLO 320 MTT assays; selective inhibition of A2780/OVCAR-3 with lower cytotoxicity to non-tumorigenic IOSE-144 cells.

Supports cell-model response context; subclass determines baseline cytotoxicity for assay design.

Monoene class may offer a wider assay window; confirm cell-line-specific response.

Evidence Dimension	Cytotoxicity and Tumor-Type Selectivity
Target Compound Data	Concentration-dependent inhibition of A2780 and OVCAR-3 ovarian cancer cells; relatively low cytotoxicity toward IOSE-144 non-tumorigenic cells
Comparator Or Baseline	Valtrate/isovaltrate/acevaltrate: IC₅₀ = 1–6 μM against GLC₄ (lung) and COLO 320 (colorectal); broad pan-cancer activity
Quantified Difference	Monoene-type valepotriates are 2- to 3-fold less cytotoxic than diene-type; IVHD-valtrate demonstrates ovarian cancer-focused characterization
Conditions	MTT assay / concentration-response analysis in human cancer cell lines

Why This Matters

For ovarian cancer-focused research programs, IVHD-valtrate offers a characterized activity profile in relevant models, whereas generic diene-type valepotriates lack documented ovarian cancer specificity.

• [1] Phytomedicine. 1998 May;5(3):219-225. Cytotoxic potential of valerian constituents and valerian tinctures. View Source
• [2] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source
• [3] Phytomedicine. 1998 May;5(3):219-225. Cytotoxic potential of valerian constituents and valerian tinctures. View Source
• [4] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source

IVHD-Valtrate In Vivo Efficacy in Ovarian Cancer Xenograft: A Distinguishing Feature from Most Valepotriates

A critical differentiation for IVHD-valtrate is the availability of peer-reviewed in vivo efficacy data, which is absent for the vast majority of valepotriate congeners. IVHD-valtrate has been evaluated in human ovarian cancer xenograft models and demonstrated inhibitory effects on tumor growth in vivo [1]. In contrast, diene-type valepotriates such as valtrate and isovaltrate have well-documented in vitro cytotoxicity but are presumed to exhibit limited in vivo efficacy due to serum instability of their acyl groups; this instability has driven synthetic efforts toward more stable analogs [2][3]. The monoene-type scaffold of IVHD-valtrate, lacking the diene system, may confer distinct pharmacokinetic properties that enable the observed in vivo activity, though direct comparative PK studies have not been published. This in vivo validation distinguishes IVHD-valtrate as one of the few valepotriates with demonstrated activity beyond the culture dish.

Ovarian Xenograft Efficacy

Head-to-head

Dose-dependent suppression of A2780 and OVCAR3 xenograft tumor growth, with concomitant G2/M arrest and apoptosis induction.

In vivo model-response context; supports lead optimization with existing proof-of-concept data.

Many valepotriate analogs lack in vivo validation; reduces translational uncertainty.

Evidence Dimension	In Vivo Efficacy Evidence
Target Compound Data	Demonstrated inhibitory effects in human ovarian cancer xenograft models (in vivo)
Comparator Or Baseline	Valtrate: potent in vitro cytotoxicity but presumed poor in vivo efficacy due to serum-labile acyl groups; no peer-reviewed xenograft efficacy reported
Quantified Difference	Presence vs. absence of peer-reviewed in vivo efficacy data
Conditions	Human ovarian cancer xenograft mouse model

Why This Matters

Procurement for preclinical in vivo studies requires compounds with validated in vivo activity; IVHD-valtrate is among the few valepotriates with peer-reviewed xenograft data supporting such use.

• [1] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source
• [2] Phytomedicine. 1998 May;5(3):219-225. Cytotoxic potential of valerian constituents and valerian tinctures. View Source
• [3] Symposium on the Chemistry of Natural Products. 2007;49:515-520. Synthesis and biological activity of analogs of valtrate, an inhibitor for nuclear export of NES-possessing proteins. View Source

IVHD-Valtrate Anti-Inflammatory Activity Surpasses Positive Control in NO Production Inhibition

In a comprehensive anti-inflammatory screening study of iridoids from Valeriana jatamansi, IVHD-valtrate was among a select group of compounds that demonstrated more potent inhibition of nitric oxide (NO) production than the positive control [1]. Specifically, IVHD-valtrate, along with jatamanvaltrate W and isovaltrate, exhibited NO production inhibition that exceeded the positive control. For reference, the most potent compounds in the same study—valeriandoid F and jatamanvaltrate K—exhibited IC₅₀ values of 0.88 μM and 0.62 μM, respectively, against NO production [2]. This places IVHD-valtrate within the top tier of anti-inflammatory iridoids identified in V. jatamansi, though its exact IC₅₀ value was not individually reported. This activity profile provides a second pharmacological dimension (anti-inflammatory) that complements its cytotoxic properties.

Chemotype Stability

Reported

Seven V. jatamansi chemotypes (A/B/7, A/F/8, A/B/40, U/B/46, U/B/1, D/B/16, A/B/42) showed superior, stable IVHD-valtrate production over 4 years; distinct from valtrate-optimized sets.

Lot attribute context; chemotype-verified sourcing supports lot-to-lot reproducibility.

Chemotype × environment interaction significant; confirm supplier validation.

Evidence Dimension	NO Production Inhibition Activity
Target Compound Data	More potent than positive control (exact IC₅₀ not individually reported)
Comparator Or Baseline	Valeriandoid F (IC₅₀ = 0.88 μM); jatamanvaltrate K (IC₅₀ = 0.62 μM); positive control (activity exceeded)
Quantified Difference	Activity exceeds positive control; top-tier among 33 tested iridoids
Conditions	Lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage NO production assay

Why This Matters

For inflammation-focused research programs or dual-mechanism oncology studies (inflammation-cancer axis), IVHD-valtrate offers a characterized anti-inflammatory profile that many cytotoxic-only valepotriates lack.

• [1] Phytochemistry. 2023 Apr;208:113590. Secondary metabolites from the underground parts of Valeriana sisymbriifolia Vahl. and their in vitro cytotoxic activities. View Source
• [2] Phytochemistry. 2023 Apr;208:113590. Secondary metabolites from the underground parts of Valeriana sisymbriifolia Vahl. and their in vitro cytotoxic activities. View Source

Monoene-Type Structural Scaffold of IVHD-Valtrate Confers Different Stability and Metabolic Profile vs. Diene-Type Valepotriates

The structural distinction between monoene-type valepotriates (including IVHD-valtrate and didrovaltrate) and diene-type valepotriates (valtrate, isovaltrate, acevaltrate) translates into differential metabolic and degradation behavior. In hepatocyte incubation studies, the three valepotriates valtrate, isovaltrate, and didrovaltrate exhibited markedly different degrees of metabolic reduction: didrovaltrate decreased 2-fold, while valtrate decreased 16-fold and isovaltrate decreased 18-fold over the incubation period [1]. This demonstrates that monoene-type compounds (didrovaltrate) are substantially more resistant to hepatocyte-mediated degradation than diene-type congeners. While IVHD-valtrate was not directly tested in this study, its monoene-type scaffold predicts similar enhanced metabolic stability relative to diene-type valepotriates. Additionally, valtrate is documented as sensitive to alkaline and thermal degradation, yielding at least nine degradation components under forced conditions [2].

NO Inhibition Ranking

Cross-study

Exceeded positive control in NO production inhibition but less potent than valeriandoid F (IC50 0.88 μM) and jatamanvaltrate K (IC50 0.62 μM) in RAW 264.7 macrophages.

Context-dependent; not a universal substitute—select based on target potency and model.

For glioma stem cell or anti-inflammatory focus, review valeriandoid F/jatamanvaltrate K data.

Evidence Dimension	Metabolic Stability (Hepatocyte Incubation) and Chemical Degradation Susceptibility
Target Compound Data	Monoene-type scaffold (didrovaltrate reference: 2-fold decrease in hepatocyte incubation)
Comparator Or Baseline	Valtrate: 16-fold decrease; isovaltrate: 18-fold decrease in hepatocyte incubation; valtrate yields 9 degradation products under alkaline/thermal stress
Quantified Difference	Monoene-type compounds show approximately 8- to 9-fold greater stability than diene-type in hepatocyte assays
Conditions	Rat hepatocyte incubation; forced degradation HPLC-MS analysis

Why This Matters

For in vivo studies or long-term storage-dependent experiments, the enhanced stability profile of monoene-type valepotriates translates to more reproducible experimental outcomes and reduced confounding from degradation artifacts.

• [1] Planta Med. 2005 Jul;71(7):592-8. Preserved pharmacological activity of hepatocytes-treated extracts of valerian and St. John's wort. View Source
• [2] J Chin Pharm Sci. 2014;23(12):850-857. Investigation of the long-term stability and forced degradation of valtrate by high performance liquid chromatography coupled with triple quadrupole tandem mass spectrometry. View Source

IVHD-Valtrate Represents a Distinct Synthetic and Medicinal Chemistry Entry Point vs. Valtrate

From a medicinal chemistry and procurement standpoint, IVHD-valtrate represents a distinct structural entry point for derivative synthesis compared to valtrate. Valtrate has been the primary scaffold for analog development, with synthetic efforts focused on 5,6-dihydrovaltrate (a bioisostere with similar biological potency to valtrate) and 1-O-acetyl analogs that demonstrated more potent activity than valtrate itself [1][2]. However, these valtrate-derived analogs require complex asymmetric synthetic routes (asymmetric Diels-Alder reaction and stereoselective epoxidation) and retain the diene-type core. IVHD-valtrate, as a naturally occurring monoene-type valepotriate with an acetyloxy substitution and free hydroxyl group, offers an alternative starting scaffold with different synthetic handles for derivatization. No peer-reviewed synthetic chemistry studies specifically targeting IVHD-valtrate derivatization have been published, representing both a limitation and a potential opportunity for novel medicinal chemistry programs.

p53-Independent Mechanism

Class-level

Induced G2/M arrest and apoptosis regardless of p53 status (A2780 wild-type, OVCAR-3 mutant). Modulated p53, Rb, p21, p27, MDM2, E2F1, Cyclin B1, Cdc25C, Cdc2, Bcl-2/Bax, PARP, Caspases.

Mechanism context: pathway response not restricted by p53 status; supports p53-mutant model studies.

Systematic characterization specific to Ivhd-Valtrate among valepotriates; class-level inference for other compounds.

Evidence Dimension	Medicinal Chemistry Scaffold Characteristics
Target Compound Data	Monoene-type scaffold; acetyloxy substitution; free hydroxyl group; natural product origin
Comparator Or Baseline	Valtrate: diene-type scaffold; subject of extensive analog synthesis programs; 5,6-dihydrovaltrate and 1-O-acetyl analogs developed
Quantified Difference	Different synthetic handles and unsaturation pattern; no reported synthetic analog program for IVHD-valtrate
Conditions	Retrosynthetic and scaffold comparison analysis

Why This Matters

For medicinal chemistry laboratories seeking novel valepotriate scaffolds for structure-activity relationship (SAR) exploration, IVHD-valtrate provides an under-characterized monoene-type starting point complementary to the extensively studied valtrate diene core.

• [1] Bioorg Med Chem Lett. 2010 Apr 1;20(7):2159-62. Bioisostere of valtrate, anti-HIV principle by inhibition for nuclear export of Rev. View Source
• [2] Symposium on the Chemistry of Natural Products. 2007;49:515-520. Synthesis and biological activity of analogs of valtrate, an inhibitor for nuclear export of NES-possessing proteins. View Source

IVHD-Valtrate: Evidence-Backed Research and Industrial Application Scenarios

Ovarian Cancer Preclinical Therapeutic Development (In Vitro and In Vivo)

IVHD-valtrate is directly applicable for ovarian cancer research programs requiring a natural product-derived compound with both in vitro and in vivo activity characterization. The compound demonstrates concentration-dependent inhibition of A2780 and OVCAR-3 ovarian cancer cell proliferation and has been evaluated in human ovarian cancer xenograft models with demonstrated tumor growth inhibition [1]. This dual-phase validation (cell culture and animal model) distinguishes IVHD-valtrate from most valepotriates, which lack peer-reviewed in vivo efficacy data. For procurement supporting preclinical oncology pipelines targeting ovarian cancer, IVHD-valtrate offers a characterized starting point that reduces the need for de novo in vivo validation of cytotoxicity candidates.

Valepotriate Structure-Activity Relationship (SAR) and Medicinal Chemistry Programs

IVHD-valtrate serves as a monoene-type scaffold for SAR exploration, complementary to the extensively studied diene-type valepotriate core. While valtrate has been the subject of multiple synthetic analog programs—including 5,6-dihydrovaltrate (bioisostere with similar potency) and 1-O-acetyl analogs (more potent than valtrate)—IVHD-valtrate represents an under-characterized entry point with distinct synthetic handles (acetyloxy group, free hydroxyl) [2][3]. Medicinal chemistry groups investigating valepotriate pharmacophores may prioritize IVHD-valtrate to explore structure-activity relationships that diverge from the valtrate-centric literature.

Inflammation-Cancer Axis and Dual-Mechanism Pharmacology Studies

For research programs investigating the intersection of inflammation and oncogenesis, IVHD-valtrate offers a characterized dual-activity profile. The compound exhibits anti-inflammatory activity exceeding a positive control in NO production inhibition assays using LPS-stimulated RAW 264.7 macrophages, while simultaneously demonstrating cytotoxic and pro-apoptotic activity against ovarian cancer cells [4][5]. This combination of activities is not uniformly documented across valepotriate congeners, positioning IVHD-valtrate as a candidate for studies examining inflammatory modulation in tumor microenvironments or chemoprevention contexts where both mechanisms may be relevant.

Natural Product Stability and Analytical Method Development Studies

IVHD-valtrate's monoene-type structural scaffold confers distinct stability characteristics that are valuable for analytical method development and forced degradation studies. Documented stability profiling of valepotriates indicates that monoene-type compounds are substantially more resistant to hepatocyte-mediated degradation (approximately 8- to 9-fold) compared to diene-type valepotriates, and are less susceptible to the complex degradation cascades observed for valtrate under alkaline and thermal stress [6][7]. For analytical chemistry groups developing validated HPLC or LC-MS methods for valepotriate quantification in complex matrices, IVHD-valtrate provides a reference standard with different degradation kinetics and product profiles than the commonly used valtrate reference.

Application

Selection Property

Validation Focus

Ovarian cancer research (p53-mutant models)

p53-independent pathway response context

G2/M arrest and apoptosis endpoint analysis

Ovarian cancer xenograft studies

In vivo model-response data availability

Tumor growth suppression endpoints

Cell viability assays with sensitivity to basal cytotoxicity

Lower basal cytotoxicity profile (monoene class)

Cytotoxicity window comparison with diene analogs

Long-term or multi-lot pharmacology studies

Chemotype-verified sourcing

Lot-to-lot potency and impurity reproducibility

• [1] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source
• [2] Bioorg Med Chem Lett. 2010 Apr 1;20(7):2159-62. Bioisostere of valtrate, anti-HIV principle by inhibition for nuclear export of Rev. View Source
• [3] Symposium on the Chemistry of Natural Products. 2007;49:515-520. Synthesis and biological activity of analogs of valtrate, an inhibitor for nuclear export of NES-possessing proteins. View Source
• [4] Phytochemistry. 2023 Apr;208:113590. Secondary metabolites from the underground parts of Valeriana sisymbriifolia Vahl. and their in vitro cytotoxic activities. View Source
• [5] Curr Cancer Drug Targets. 2013 May;13(4):472-83. Valeriana jatamansi constituent IVHD-valtrate as a novel therapeutic agent to human ovarian cancer: in vitro and in vivo activities and mechanisms. View Source
• [6] Planta Med. 2005 Jul;71(7):592-8. Preserved pharmacological activity of hepatocytes-treated extracts of valerian and St. John's wort. View Source
• [7] J Chin Pharm Sci. 2014;23(12):850-857. Investigation of the long-term stability and forced degradation of valtrate by high performance liquid chromatography coupled with triple quadrupole tandem mass spectrometry. View Source